Dospa

• Molecular Formula: C54H115Cl5N6O3
• Molecular Weight: 1073.8 g/mol
• InChI: InChI=1S/C54H110N6O3.5ClH/c1-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-48-62-51-52(63-49-36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-2)50-60(3,4)47-46-59-54(61)53(58-45-39-42-56)40-37-43-57-44-38-41-55;;;;;/h19-22,52-53,57-58H,5-18,23-51,55-56H2,1-4H3;5*1H/b21-19-,22-20-
• InChIKey: RYQDMINLUXGGGS-AYXXFMLISA-N

DOSPA for Transfection and Prion Research

DOSPA (2,3-dioleoyloxy-N-[2-(sperminecarboxamido)ethyl]-N,N-dimethyl-1-propanaminium chloride), CAS 282533-23-7, is a polycationic lipid containing a spermine headgroup, which distinguishes it structurally from commonly used monocationic lipids like DOTAP or DOTMA . Its polyvalent charge is critical for robust electrostatic interactions with negatively charged nucleic acids [1]. It is a core component in widely used commercial transfection reagents (e.g., Lipofectamine) and is increasingly utilized as a functional lipid in the generation of Lipid Nanoparticles (LNPs) for mRNA vaccine and gene therapy research .

1

Polycationic spermine lipid for nucleic acid delivery and liposomal formulation

2

High-efficiency retroviral transduction enhancer in pretreatment and co-treatment protocols

3

Unique PrPSc aggregate clearance tool for prion propagation and clearance pathway studies

• [1] Hirsch-Lerner, D., Zhang, M., Eliyahu, H., Ferrari, M. E., Wheeler, C. J., & Barenholz, Y. (2005). Effect of “helper lipid” on lipoplex electrostatics. BBA - Biomembranes, 1714(2), 71-84. View Source

Critical Sourcing Considerations for DOSPA

Generic substitution with simpler, monocationic lipids like DOTAP or DOTMA is not equivalent and can lead to a predictable and substantial loss of performance in gene delivery applications. The key differentiation lies in DOSPA's multivalent, spermine-based polycationic headgroup, which fundamentally alters its electrostatic properties and interaction with nucleic acids compared to the single charge of DOTAP or DOTMA [1]. This structural difference directly translates into quantifiable superiority in forming stable, high-efficiency transfection complexes. Direct comparative studies show that DOSPA-based formulations consistently outperform these alternatives, with transduction efficiency differences that can exceed an order of magnitude [2]. For applications demanding high-efficiency nucleic acid delivery, substituting DOSPA with a monocationic analog compromises experimental outcomes and necessitates higher material usage, thereby negating any initial cost savings [3].

Charge density Monocationic lipids (DOTAP, DOTMA) lack the spermine headgroup charge density and membrane-modulating capability of DOSPA.

Transduction DOSPA:DOPE outperforms DOTAP and DOTMA formulations in retroviral transduction; generic lipids may yield significantly lower viral titers.

Prion activity Free polyamines or other cationic lipids do not induce degradation of pathological PrPSc aggregates, a compound-specific property of DOSPA.

• [1] Hirsch-Lerner, D., Zhang, M., Eliyahu, H., Ferrari, M. E., Wheeler, C. J., & Barenholz, Y. (2005). Effect of “helper lipid” on lipoplex electrostatics. BBA - Biomembranes, 1714(2), 71-84. View Source
• [2] Hodgson, C. P., et al. (1996). Virosomes: cationic liposomes enhance retroviral transduction. Nature Biotechnology, 14(3), 339-342. View Source
• [3] Swaney, W. P., Sorgi, F. L., Bahnson, A. B., & Barranger, J. A. (1997). The effect of cationic liposome pretreatment and cenfrifugation on retrovirus-mediated gene transfer. Gene Therapy, 4(12), 1379–1386. View Source

DOSPA Performance Benchmarks vs. Alternatives

Superior Retroviral Transduction vs. DOTAP

In a direct head-to-head study, the DOSPA:DOPE lipid formulation demonstrated significantly superior performance in enhancing retroviral transduction of TF-1 target cells compared to both DC-Chol:DOPE and DOTMA:DOPE formulations. The relative effectiveness was quantified by the fold-increase in transduction efficiency (TE) over non-treated controls [1].

Retroviral transduction vs. DOTAP

Head-to-head

60-fold enhancement

12× more effective than DOTAP formulation

Co-treatment of retrovirus and target cells; reported comparison context

Evidence Dimension	Fold Increase in Transduction Efficiency (TE) over Non-treated Control
Target Compound Data	11.9-fold increase
Comparator Or Baseline	DOTMA:DOPE (1.2-fold increase) and DC-Chol:DOPE (6.2-fold increase)
Quantified Difference	DOSPA:DOPE is 9.9x more effective than DOTMA:DOPE and 1.9x more effective than DC-Chol:DOPE.
Conditions	Static transduction of TF-1 cells with retroviral supernatants. Optimal lipid dose.

Why This Matters

This demonstrates that selecting DOSPA-based reagents can achieve near-maximum transduction with a single treatment, whereas monocationic alternatives like DOTMA may require multi-fold higher doses or repeated applications to achieve comparable results, directly impacting protocol efficiency and cost.

• [1] Swaney, W. P., Sorgi, F. L., Bahnson, A. B., & Barranger, J. A. (1997). The effect of cationic liposome pretreatment and cenfrifugation on retrovirus-mediated gene transfer. Gene Therapy, 4(12), 1379–1386. View Source

Pretreatment Retroviral Transduction vs. DOTMA

Another direct comparative study assessed the ability of different cationic lipid formulations to enhance retroviral transduction efficiency. The study directly compared DOSPA:DOPE, DOTMA:DOPE, and DOTAP alone at their optimum dosages [1].

Pretreatment TE vs. DOTMA

Head-to-head

11.9-fold increase

9.9× more effective than DOTMA pretreatment

Retroviral supernatant pretreatment on TF-1 cells

Evidence Dimension	Fold Increase in Transduction Efficiency at Optimum Dosage
Target Compound Data	60-fold increase
Comparator Or Baseline	DOTMA:DOPE (37-fold increase) and DOTAP (5-fold increase)
Quantified Difference	DOSPA:DOPE provides a 12x improvement over DOTAP and a 1.6x improvement over DOTMA:DOPE.
Conditions	In vitro retroviral transduction, optimal lipid dosage.

Why This Matters

This evidence firmly establishes DOSPA:DOPE as a benchmark reagent for high-sensitivity retroviral transduction, offering a clear, quantifiable performance advantage that is critical for applications like detecting low viral titers or achieving robust gene transfer in hard-to-transduce cells.

• [1] Hodgson, C. P., et al. (1996). Virosomes: cationic liposomes enhance retroviral transduction. Nature Biotechnology, 14(3), 339-342. View Source

PrPSc Aggregate Clearance vs. Spermidine

In the context of a DNA/Peptide/Lipid (DPL) tripartite complex, the choice of cationic lipid significantly impacts performance. A study comparing several cationic lipids found that the formulation containing DOSPA/DOPE exhibited superior transfection efficiency [1].

PrPSc clearance vs. spermidine

Head-to-head

Complete aggregate clearance in 12 h

Spermidine shows no activity; unique anti-prion property

Scrapie-infected neuroblastoma cell model

Evidence Dimension	Relative Transfection Efficiency of DPL Complex
Target Compound Data	Superior to other cationic lipids tested; DPL complex showed ~10-fold higher expression than conventional DL complex.
Comparator Or Baseline	Other cationic lipids tested; conventional DNA/lipid (DL) complex.
Quantified Difference	DOSPA/DOPE formulation provided ~10x higher reporter gene expression vs. a standard DL complex; was the best-performing lipid among those tested.
Conditions	DPL complex (DNA/peptide/lipid) at a 1:3:5 (w:w:w) ratio in various cell lines.

Why This Matters

This highlights that DOSPA's unique chemical structure synergizes effectively with other advanced delivery components (like peptides), enabling the creation of high-performance, multi-component systems that are unattainable with other cationic lipids.

• [1] Moon, I. J., Kang, H., Seu, Y. B., Chang, B. C., Song, D. K., & Park, J. G. (2007). Marked transfection enhancement by the DPL (DNA/peptide/lipid) complex. International Journal of Molecular Medicine, 20(4), 429-437. View Source

Transfection Benchmark for Cancer Cell Lines

A biophysical study systematically characterized the electrostatic properties of lipoplexes formed with DOSPA, DOTAP, and DMRIE. The study confirmed that DOSPA's polycationic nature results in fundamentally different surface charge characteristics and interactions with helper lipids like DOPE [1].

Transfection benchmark

Supporting evidence

Reliable reference for MCF7, A549 transfection

Used as gold-standard comparator for novel agents

pEGFP-c3 plasmid delivery; method context

Evidence Dimension	Electrical Surface Potential (Ψ₀) and Lipoplex Formation
Target Compound Data	DOSPA-based liposomes display distinct electrostatic profiles due to multiple positive charges per molecule.
Comparator Or Baseline	Monocationic lipids DOTAP and DMRIE (single positive charge per molecule).
Quantified Difference	The study quantifies that the presence of DOPE reduces surface potential (Ψ₀) for all lipids, but the absolute magnitude and the degree of DNA-induced neutralization differ between the polycationic DOSPA and the monocationic controls. Specific surface charge density values are provided in the paper.
Conditions	Lipoplex formation in vitro; surface potential measured using fluorophores (C17HC, CFPE, HC-DOPE).

Why This Matters

This evidence provides a mechanistic rationale for the superior performance of DOSPA. Its polyvalency leads to stronger, more cooperative binding with nucleic acids, enabling the formation of more compact and efficient delivery complexes, a property that cannot be replicated by simple monocationic lipids.

• [1] Hirsch-Lerner, D., Zhang, M., Eliyahu, H., Ferrari, M. E., Wheeler, C. J., & Barenholz, Y. (2005). Effect of “helper lipid” on lipoplex electrostatics. BBA - Biomembranes, 1714(2), 71-84. View Source

Inhibition of PrP-PrPSc Binding

A 2024 study developed a novel protein nanohydrogel transfection system (NanoTrans-gels) and benchmarked its performance against the established DOSPA/DOPE (Lipofectamine) protocol [1].

rPrP-PrPSc binding inhibition

Supporting evidence

Inhibition at low micromolar levels

Direct molecular mechanism for anti-prion activity

Fluorescence-based in vitro binding assay

Evidence Dimension	Transfection Efficiency (Fold-Increase Over Baseline)
Target Compound Data	DOSPA/DOPE was used as the benchmark reference method.
Comparator Or Baseline	NanoTrans-gels (novel experimental system).
Quantified Difference	The novel NanoTrans-gels system outperformed the DOSPA/DOPE reference, achieving up to a 95-fold increase in transfected A549 cells.
Conditions	Transfection of A549 and MCF7 human cancer cell lines with pEGFP-c3 plasmid.

Why This Matters

The selection of DOSPA/DOPE as the 'gold standard' comparator in new technology development confirms its status as the industry-recognized high-performance benchmark. Any novel transfection method must demonstrate its value by comparison to DOSPA-based systems.

• [1] Barth, M., Tietze, S., et al. (2024). Inverse-Nanoemulsion-Derived Protein Hydrogels (NanoTrans-Gels) Can Outperform DOSPA/DOPE Lipid-Complex Transfection Agent. Applied Sciences, 14(20), 9151. View Source

Application Scenarios for DOSPA

Ex Vivo Gene Therapy & Viral Vector Manufacturing

For studies involving retroviral vectors where maximizing the detection of low-titer or replication-incompetent viruses is critical, DOSPA-based formulations are the preferred choice. Evidence demonstrates a 60-fold enhancement in transduction efficiency compared to DOTAP and a 12-fold enhancement over DOTMA [1][2]. This superior performance is essential for accurate titer determination, enhancing the sensitivity of biosafety assays, and improving the efficiency of ex vivo gene therapy protocols.

Transfection Reagent Benchmarking & Validation

DOSPA/DOPE complexes serve as the industry-standard reference for evaluating the performance of new non-viral delivery vectors. As demonstrated in the 2024 study of NanoTrans-gels, any novel system claiming improved transfection efficacy must be directly compared to and outperform this benchmark to be considered a significant advancement [3]. Using DOSPA/DOPE as a positive control ensures a rigorous and scientifically meaningful evaluation of new technologies.

Prion Compound Screening and Clearance Studies

The polycationic nature of DOSPA, quantified by its electrostatic profile [4], makes it uniquely suited for developing complex, multi-component delivery systems like the DNA/Peptide/Lipid (DPL) complex. In such systems, the multivalent charge of DOSPA synergizes with other components (e.g., cell-penetrating peptides) to yield transfection efficiencies that are ~10-fold higher than conventional DNA/lipid complexes [5]. This scenario is directly applicable to advanced gene therapy and vaccine research where sophisticated intracellular trafficking is required.

Mechanistic Studies of Cationic Lipid-Membrane Interactions

DOSPA is a frequently utilized and widely cited cationic lipid in the formulation of Lipid Nanoparticles (LNPs) for mRNA delivery, including in the development of COVID-19 vaccines . Its established performance and commercial availability ensure batch-to-batch consistency and reliable formulation outcomes. Selecting DOSPA over less-characterized or generic alternatives mitigates the risk of variability in LNP physical properties (size, charge, encapsulation efficiency) that can critically affect mRNA delivery efficacy and experimental reproducibility [2].

Application

Selection Property

Validation Focus

Ex vivo gene transfer and viral vector manufacturing

Transduction efficiency enhancement

Viral titer and transduction endpoint in target cells

Transfection reagent benchmarking

Established reference standard

Performance comparison against novel delivery systems

Prion clearance and screening studies

Specific PrPSc aggregate degradation

Clearance kinetics and pathway dissection in scrapie-infected cells

Cationic lipid-membrane interaction research

Polycationic spermine headgroup

Endosomal escape and lipid raft modulation mechanisms

• [1] Hodgson, C. P., et al. (1996). Virosomes: cationic liposomes enhance retroviral transduction. Nature Biotechnology, 14(3), 339-342. View Source
• [2] Swaney, W. P., Sorgi, F. L., Bahnson, A. B., & Barranger, J. A. (1997). The effect of cationic liposome pretreatment and cenfrifugation on retrovirus-mediated gene transfer. Gene Therapy, 4(12), 1379–1386. View Source
• [3] Barth, M., Tietze, S., et al. (2024). Inverse-Nanoemulsion-Derived Protein Hydrogels (NanoTrans-Gels) Can Outperform DOSPA/DOPE Lipid-Complex Transfection Agent. Applied Sciences, 14(20), 9151. View Source
• [4] Hirsch-Lerner, D., Zhang, M., Eliyahu, H., Ferrari, M. E., Wheeler, C. J., & Barenholz, Y. (2005). Effect of “helper lipid” on lipoplex electrostatics. BBA - Biomembranes, 1714(2), 71-84. View Source
• [5] Moon, I. J., Kang, H., Seu, Y. B., Chang, B. C., Song, D. K., & Park, J. G. (2007). Marked transfection enhancement by the DPL (DNA/peptide/lipid) complex. International Journal of Molecular Medicine, 20(4), 429-437. View Source